Cas no 37719-02-1 (2,2-Dimethyl-3-oxobutanenitrile)

• Product Name: 2,2-Dimethyl-3-oxobutanenitrile
• CAS No: 37719-02-1
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD18827245
• CID: 297057
• PubChem ID: 12468309
• Update Time: 2025-09-25

2,2-Dimethyl-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3-oxobutanenitrile
• Butanenitrile,2,2-dimethyl-3-oxo-
• 2,2-Dimethyl-3-oxobutyronitrile
• Acetoacetonitrile,2,2-dimethyl- (6CI)
• Butanenitrile, 2,2-dimethyl-3-oxo- (9CI)
• DTXSID70499447
• EN300-1655701
• Y10746
• 2,2-Dimethyl-3-oxo-butyronitrile
• A874020
• FT-0728622
• GWBVNZWGZJJONZ-UHFFFAOYSA-N
• 2,2-dimethyl-3-oxo-butanenitrile
• AKOS013568804
• J-506813
• CS-0006089
• Butanenitrile, 2,2-dimethyl-3-oxo-
• 37719-02-1
• SCHEMBL1343515
• MFCD18827245
• DS-17185
• DA-06318

• MDL： MFCD18827245
• Inchi： 1S/C6H9NO/c1-5(8)6(2,3)4-7/h1-3H3
• InChI Key： GWBVNZWGZJJONZ-UHFFFAOYSA-N
• SMILES： O=C(C)C(C#N)(C)C

Computed Properties

• Exact Mass: 111.06847
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Boiling Point: 152.2±13.0°C at 760 mmHg
• PSA: 40.86

2,2-Dimethyl-3-oxobutanenitrile Security Information

• Hazard Statement： H302-H315-H319
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones